Cas no 34356-29-1 (9-cis-Retinyl Palmitate)

• Product Name: 9-cis-Retinyl Palmitate
• CAS No: 34356-29-1
• MF: C₃₆H₆₀O₂
• MW: 524.860411643982
• CID: 825602
• Update Time: 2025-06-15

9-cis-Retinyl Palmitate Chemical and Physical Properties

Names and Identifiers

• 9-cis-Retinyl Palmitate
• 6-cis-Vitamin-A-palmitat
• Vitamin A palmitate
• retinol palmitate
• 9-cis-Vitamin A Palmitate
• 9-cis-Retinol Palmitate
• retinyl palmitate
• [(2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] hexadecanoate
• 9-cis-Retinyl Palmit

• Inchi： 1S/C36H60O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-25-35(37)38-30-28-32(3)23-20-22-31(2)26-27-34-33(4)24-21-29-36(34,5)6/h20,22-23,26-28H,7-19,21,24-25,29-30H2,1-6H3/b23-20+,27-26+,31-22-,32-28+
• InChI Key： VYGQUTWHTHXGQB-UMNZIDCRSA-N
• SMILES： O(C/C=C(\C)/C=C/C=C(/C)\C=C\C1=C(C)CCCC1(C)C)C(CCCCCCCCCCCCCCC)=O

Additional information on 9-cis-Retinyl Palmitate

Comprehensive Guide to 9-cis-Retinyl Palmitate (CAS No. 34356-29-1): Benefits, Applications, and Research Insights

9-cis-Retinyl Palmitate (CAS No. 34356-29-1), a derivative of vitamin A, is a scientifically significant compound widely studied for its unique biological properties. As an ester formed from 9-cis-retinol and palmitic acid, it plays a crucial role in skincare, nutrition, and pharmaceutical research. This article delves into its molecular structure, applications, and relevance to trending topics like anti-aging, skin barrier repair, and nutraceutical innovation.

The compound’s cis-configuration distinguishes it from other retinoids, offering distinct interactions with cellular receptors. Researchers highlight its potential in modulating retinoid signaling pathways, which are critical for collagen synthesis and epidermal health. In skincare formulations, 9-cis-Retinyl Palmitate is prized for its stability and milder irritation profile compared to all-trans retinoic acid, making it a preferred choice for sensitive skin.

Recent studies link 9-cis-Retinyl Palmitate to photoprotection and oxidative stress reduction, aligning with consumer demand for blue light defense and pollution-resistant skincare. Its ability to enhance skin hydration and elasticity has spurred interest in clean beauty and vegan retinoid alternatives. Brands increasingly incorporate it into serums and creams targeting fine lines and hyperpigmentation.

Beyond cosmetics, CAS No. 34356-29-1 is explored in nutraceuticals for vision health and immune support. Its synergy with omega-3 fatty acids amplifies bioavailability, addressing FAQs like “How to boost vitamin A absorption?” or “Best retinyl palmitate supplements.” Regulatory bodies recognize its safety in topical and oral applications, though optimal dosing remains a research focus.

Innovations in encapsulation technology have further elevated 9-cis-Retinyl Palmitate’s efficacy, enabling controlled release in targeted therapies. As sustainability gains traction, its plant-based synthesis methods cater to eco-conscious formulations. This compound’s versatility ensures its prominence in both anti-aging markets and preventive healthcare, answering search trends like “Is 9-cis-retinyl palmitate better than retinol?”

In conclusion, 9-cis-Retinyl Palmitate (CAS No. 34356-29-1) bridges cutting-edge science and consumer needs, offering multifaceted benefits. Its evolving applications underscore its value in dermatology, nutritional science, and cosmetic chemistry, making it a cornerstone of modern wellness solutions.